Cas no 5316-81-4 (2(3H)-Thiazolethione,3-amino-4-phenyl-)

• Product Name: 2(3H)-Thiazolethione,3-amino-4-phenyl-
• CAS No: 5316-81-4
• MF: C₉H₈N₂S₂
• MW: 208.303218841553
• CID: 378900
• PubChem ID: 3620483
• Update Time: 2025-05-21

2(3H)-Thiazolethione,3-amino-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiazolethione,3-amino-4-phenyl-
• 2-(4-bromophenoxy)-N-(4-chlorophenyl)acetamide
• 3-Amino-4-phenyl-4-thiazoline-2-thione
• acetamide, 2-(4-bromophenoxy)-N-(4-chlorophenyl)-
• 5316-81-4
• 3-amino-4-phenylthiazole-2(3H)-thione
• 3-amino-4-phenylthiazoline-2-thione
• 3-Amino-4-phenyl-2,3-dihydro-1,3-thiazole-2-thione
• starbld0034858

• Inchi： 1S/C9H8N2S2/c10-11-8(6-13-9(11)12)7-4-2-1-3-5-7/h1-6H,10H2
• InChI Key： XZYFQEHISZDSHA-UHFFFAOYSA-N
• SMILES： S1C(N(C(=C1)C1C=CC=CC=1)N)=S

Computed Properties

• Exact Mass: 338.96623
• Monoisotopic Mass: 208.01289061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2(3H)-Thiazolethione,3-amino-4-phenyl-

3-Amino-4-Phenyl-2(3H)-Thiazolethione (CAS No. 5316-81-4): An Overview of Its Structure, Properties, and Applications

3-Amino-4-phenyl-2(3H)-thiazolethione (CAS No. 5316-81-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structure, properties, and recent advancements in the study of 3-amino-4-phenyl-2(3H)-thiazolethione.

Chemical Structure and Synthesis

The molecular formula of 3-amino-4-phenyl-2(3H)-thiazolethione is C₁₀H₉N₃S, with a molecular weight of approximately 199.26 g/mol. The compound features a thiazole ring with an amino group at the 3-position and a phenyl group at the 4-position. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which contribute to its unique chemical properties.

The synthesis of 3-amino-4-phenyl-2(3H)-thiazolethione can be achieved through various methods. One common approach involves the reaction of 4-aminoantipyrine with thiourea in the presence of an acid catalyst. Another method involves the cyclization of 4-aminoacetophenone with thiourea under suitable conditions. These synthetic routes have been extensively studied and optimized to improve yield and purity.

Physical and Chemical Properties

3-Amino-4-phenyl-2(3H)-thiazolethione is a white crystalline solid that is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). It has a melting point of around 180°C and exhibits good thermal stability. The compound's solubility in water is limited, which can be advantageous in certain pharmaceutical formulations where controlled release is desired.

The chemical reactivity of 3-amino-4-phenyl-2(3H)-thiazolethione is influenced by its functional groups. The amino group can participate in various reactions such as acylation, alkylation, and condensation reactions. The thiazole ring itself can undergo nucleophilic substitution reactions at the sulfur atom, making it a valuable intermediate in the synthesis of more complex molecules.

Biological Activities and Therapeutic Potential

3-Amino-4-phenyl-2(3H)-thiazolethione has been extensively studied for its biological activities, particularly its potential as an antimicrobial agent. Recent research has shown that this compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. Studies have also demonstrated its antifungal properties, making it a promising candidate for the development of new antifungal drugs.

In addition to its antimicrobial properties, 3-amino-4-phenyl-2(3H)-thiazolethione has shown potential as an anti-inflammatory agent. Research has indicated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This property makes it a potential therapeutic option for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Clinical Applications and Research Developments

The therapeutic potential of 3-amino-4-phenyl-2(3H)-thiazolethione has led to several clinical studies aimed at evaluating its safety and efficacy. Preclinical studies have shown promising results in animal models, demonstrating its effectiveness in reducing inflammation and microbial infections. However, further clinical trials are necessary to confirm these findings in human subjects.

In recent years, there has been growing interest in using thiazoles as scaffolds for drug discovery due to their diverse biological activities. Researchers are exploring the structural modifications of 3-amino-4-phenyl-2(3H)-thiazolethione to enhance its pharmacological properties and reduce side effects. For example, substituting different functional groups on the phenyl ring or introducing additional heterocyclic rings can significantly alter the compound's biological activity.

Safety Considerations and Future Prospects

Safety is a critical aspect when considering the use of any new chemical entity in pharmaceutical applications. Preclinical toxicology studies have shown that 3-amino-4-phenyl-2(3H)-thiazolethione has low toxicity at therapeutic doses. However, further safety evaluations are required to ensure its long-term safety profile.

The future prospects for 3-amino-4-phenyl-2(3H)-thiazolethione are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to improve bioavailability and reduce metabolism. Additionally, efforts are being made to develop novel delivery systems that can enhance its therapeutic efficacy while minimizing side effects.

In conclusion, 3-amino-4-phenyl-2(3H)-thiazolethione (CAS No. 5316-81-4) is a versatile compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.